An In-depth Technical Guide to the LNK (SH2B3) Protein: Structure, Domains, and Signaling Core
An In-depth Technical Guide to the LNK (SH2B3) Protein: Structure, Domains, and Signaling Core
An important note on nomenclature: The protein commonly referred to as LNK (Lymphocyte adaptor protein) is officially named SH2B adaptor protein 3 (SH2B3). This guide will use the terms LNK and SH2B3 interchangeably. It is important to distinguish this protein from others with similar acronyms, such as LYK4 (a plant receptor kinase), WNK4 (a serine/threonine kinase), and PLK4 (Polo-like kinase 4), which are distinct molecular entities.
Introduction
SH2B adaptor protein 3 (SH2B3), also known as LNK, is a critical intracellular adaptor protein encoded by the SH2B3 gene in humans. It is a member of the SH2B adaptor protein family, which also includes SH2B1 (APS) and SH2B2 (SH2B).[1] While SH2B1 and SH2B2 are generally considered to enhance signaling, LNK primarily functions as a negative regulator of cytokine and growth factor receptor signaling.[2] This function is crucial for maintaining homeostasis in various cellular processes, particularly in hematopoiesis, inflammation, and cell migration. Dysregulation of LNK function through mutations has been implicated in a range of human diseases, including myeloproliferative neoplasms, autoimmune disorders, and hypertension.[2][3] This guide provides a comprehensive overview of the structure, domains, and signaling pathways of the LNK/SH2B3 protein, intended for researchers, scientists, and drug development professionals.
LNK (SH2B3) Protein Structure and Domains
The human LNK protein consists of 575 amino acids and has a calculated molecular weight of approximately 63.2 kDa, though it can appear larger (around 70-75 kDa) on SDS-PAGE.[4][5][6] LNK is an adaptor protein and lacks any intrinsic enzymatic activity. Its function is mediated through its distinct protein domains that facilitate protein-protein and protein-lipid interactions. The protein is structurally organized into three main functional domains: an N-terminal Dimerization Domain (DD), a central Pleckstrin Homology (PH) domain, and a C-terminal Src Homology 2 (SH2) domain.[7][8] These domains are connected by regions predicted to be largely unstructured.[9]
-
Dimerization Domain (DD): Located at the N-terminus, this domain is thought to mediate the formation of homo- and heterodimers with other SH2B family members. However, the physiological relevance of LNK dimerization in vivo is still under investigation.[9]
-
Pleckstrin Homology (PH) Domain: This domain, spanning approximately 120 amino acids, is crucial for targeting LNK to the plasma membrane by binding to phosphoinositides.[8] This localization is essential for LNK to interact with membrane-proximal signaling complexes and exert its regulatory functions.[7] The PH domain is also a hotspot for disease-associated mutations.[10]
-
Src Homology 2 (SH2) Domain: The C-terminal SH2 domain, of about 100 amino acids, is central to LNK's function.[7] It recognizes and binds to specific phosphotyrosine (pTyr) motifs on target proteins, such as Janus kinases (JAKs) and cytokine receptors.[8] This interaction is the primary mechanism by which LNK inhibits downstream signaling pathways.[7] The crystal structure of the LNK SH2 domain has been solved, revealing a canonical SH2 fold with an additional N-terminal helix.[11]
Signaling Pathways Regulated by LNK (SH2B3)
LNK is a key negative regulator of the Janus Kinase-Signal Transducer and Activator of Transcription (JAK-STAT) signaling pathway, which is activated by numerous cytokines and growth factors.[2] This pathway plays a pivotal role in cell proliferation, differentiation, survival, and immune responses. LNK constrains the amplitude and duration of JAK-STAT signaling, thereby preventing excessive cellular responses.[2]
The mechanism of LNK-mediated inhibition involves its SH2 domain directly binding to the phosphorylated activation loop of JAK2.[12] This binding can inhibit JAK2 kinase activity and also recruit other regulatory proteins, such as E3 ubiquitin ligases (e.g., CBL), which can lead to the ubiquitination and subsequent proteasomal degradation of JAK2.[5]
LNK has been shown to negatively regulate signaling downstream of several key receptors, including:
-
Thrombopoietin receptor (TPO-R or MPL)
-
Erythropoietin receptor (EPO-R)[7]
-
Stem cell factor receptor (c-Kit)[13]
-
Platelet-derived growth factor receptor (PDGFR)[13]
-
Macrophage colony-stimulating factor receptor (c-Fms)[13]
By inhibiting these pathways, LNK plays a crucial role in regulating hematopoiesis, including the self-renewal and proliferation of hematopoietic stem cells (HSCs).[3]
Quantitative Data
The following table summarizes key quantitative data related to the LNK (SH2B3) protein.
| Parameter | Value | Method | Reference |
| Molecular Weight (Human) | |||
| Calculated | 63.2 kDa | Sequence analysis | [6] |
| Apparent (SDS-PAGE) | ~70-75 kDa | Western Blot | [5] |
| Binding Affinity (SH2 Domain) | |||
| JAK2 pY813 peptide (WT) | IC50: 60 nM | Surface Plasmon Resonance (SPR) Competition Assay | [14] |
| JAK2 pY813 +1R mutant | >80-fold decrease in affinity | SPR Competition Assay | [14] |
| JAK2 pY813 +3F mutant | ~25-fold decrease in affinity | SPR Competition Assay | [14] |
| EPOR, FLT3, c-KIT motifs | Moderate affinity | SPR Competition Assay | [9] |
Experimental Protocols
This section provides detailed methodologies for key experiments used to study LNK (SH2B3).
Immunoprecipitation (IP) of LNK (SH2B3)
This protocol describes the immunoprecipitation of endogenous or overexpressed LNK/SH2B3 from cell lysates to study its interactions with other proteins.
Materials:
-
Cells expressing LNK/SH2B3
-
Ice-cold Phosphate-Buffered Saline (PBS)
-
RIPA Lysis Buffer: 50 mM Tris-HCl pH 8.0, 150 mM NaCl, 1% NP-40, 0.5% sodium deoxycholate, 0.1% SDS.[15][16] Store at 4°C.
-
Protease and Phosphatase Inhibitor Cocktails (e.g., from Sigma-Aldrich)
-
Anti-LNK/SH2B3 antibody (10 µg per IP)
-
Protein A/G magnetic beads or agarose (B213101) beads (e.g., Dynabeads from Invitrogen)
-
3x SDS-PAGE Sample Buffer
-
Microcentrifuge
-
Rotating platform
Procedure:
-
Cell Lysis:
-
Wash cultured cells once with ice-cold PBS.
-
Lyse cells by adding ice-cold RIPA buffer supplemented with protease and phosphatase inhibitors. For a 10 cm dish, use 0.5-1.0 ml of buffer.[15]
-
Incubate on ice for 30 minutes with occasional vortexing.[15]
-
Scrape the cells and transfer the lysate to a microcentrifuge tube.
-
Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.[15]
-
Transfer the supernatant (clarified lysate) to a new pre-chilled tube.
-
-
Immunoprecipitation:
-
Determine the protein concentration of the lysate using a BCA assay.
-
Incubate 500 µg to 1 mg of total protein with 10 µg of anti-LNK/SH2B3 antibody.
-
Incubate overnight at 4°C on a rotating platform.
-
-
Immune Complex Capture:
-
Add an appropriate amount of pre-washed Protein A/G beads to the lysate-antibody mixture.
-
Incubate for 1-3 hours at 4°C with gentle rotation.
-
-
Washing:
-
Pellet the beads by centrifugation (or using a magnetic rack) and discard the supernatant.
-
Wash the beads five times with 500 µl of ice-cold lysis buffer.[17]
-
-
Elution:
-
After the final wash, remove all supernatant.
-
Resuspend the beads in 20-40 µl of 3x SDS-PAGE sample buffer.
-
Boil the samples at 95-100°C for 5 minutes to elute the protein and denature the immune complexes.
-
Centrifuge to pellet the beads, and collect the supernatant for analysis by Western blotting.
-
Western Blotting for LNK (SH2B3)
This protocol is for detecting LNK/SH2B3 protein in cell lysates or immunoprecipitated samples.
Materials:
-
Protein samples (cell lysate or IP eluate)
-
SDS-PAGE gels
-
PVDF or nitrocellulose membrane
-
Transfer buffer
-
Tris-Buffered Saline with 0.1% Tween-20 (TBST)
-
Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)
-
Primary antibody: Anti-LNK/SH2B3 (e.g., 0.3-1.0 µg/ml)
-
HRP-conjugated secondary antibody
-
Chemiluminescence (ECL) substrate
Procedure:
-
SDS-PAGE:
-
Load 35-60 µg of total protein lysate per lane on an SDS-PAGE gel.[8]
-
Run the gel to separate proteins by size.
-
-
Protein Transfer:
-
Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.
-
-
Blocking:
-
Block the membrane with blocking buffer for 1 hour at room temperature with gentle agitation.
-
-
Primary Antibody Incubation:
-
Incubate the membrane with the primary anti-LNK/SH2B3 antibody diluted in blocking buffer. A typical concentration is 0.3 µg/ml.
-
Incubate for 1 hour at room temperature or overnight at 4°C.
-
-
Washing:
-
Wash the membrane three times for 5 minutes each with TBST.
-
-
Secondary Antibody Incubation:
-
Incubate the membrane with the HRP-conjugated secondary antibody diluted in blocking buffer for 1 hour at room temperature.
-
-
Washing:
-
Wash the membrane three times for 5 minutes each with TBST.
-
-
Detection:
-
Incubate the membrane with ECL substrate according to the manufacturer's instructions.
-
Detect the chemiluminescent signal using an imaging system. LNK/SH2B3 should appear as a band at approximately 70-75 kDa.
-
Cell Migration (Boyden Chamber) Assay
This assay measures the effect of LNK/SH2B3 on cell migration towards a chemoattractant.
Materials:
-
Transwell inserts (Boyden chambers) with appropriate pore size (e.g., 8.0 µm)[18][19]
-
24-well plates
-
Cells of interest (e.g., endothelial cells) with modulated LNK/SH2B3 expression
-
Serum-free culture medium
-
Culture medium with chemoattractant (e.g., 20% FBS)
-
Cotton swabs
-
Crystal violet stain solution or MTT colorimetric assay reagents[18]
Procedure:
-
Cell Preparation:
-
Culture cells to be assayed. If necessary, transduce or transfect cells to overexpress or knockdown LNK/SH2B3.
-
Starve the cells in serum-free medium for 24 hours before the assay.
-
Harvest and resuspend the cells in serum-free medium at a desired concentration.
-
-
Assay Setup:
-
Add culture medium containing the chemoattractant to the lower chamber of the 24-well plate.
-
Place the Transwell inserts into the wells.
-
Add the cell suspension to the upper chamber of the inserts.
-
-
Incubation:
-
Incubate the plate for 4-24 hours at 37°C in a CO2 incubator. The incubation time depends on the cell type's migratory capacity.[18]
-
-
Quantification:
-
After incubation, carefully remove the inserts.
-
Remove the non-migrated cells from the upper surface of the membrane by gently swabbing with a cotton swab.
-
Staining Method: Fix and stain the migrated cells on the lower surface of the membrane with crystal violet. Count the stained cells under a microscope.
-
MTT Assay Method: Quantify the migrated cells in the lower chamber using an MTT colorimetric assay according to the manufacturer's protocol.
-
Conclusion
LNK (SH2B3) is a multifaceted adaptor protein that acts as a crucial negative regulator of cytokine signaling, primarily through its inhibition of the JAK-STAT pathway. Its well-defined domain structure, particularly the SH2 domain, allows for specific interactions with key signaling molecules, making it a central node in cellular homeostasis. The association of LNK mutations with various hematological and inflammatory diseases underscores its importance and highlights it as a potential therapeutic target. The experimental protocols and quantitative data provided in this guide offer a robust framework for researchers and drug development professionals to further investigate the intricate roles of LNK/SH2B3 in health and disease.
References
- 1. Mass spectrometry analysis of phosphotyrosine-containing proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. Tandem Affinity Purification Combined with Mass Spectrometry to Identify Components of Protein Complexes - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Genetic loss of SH2B3 in acute lymphoblastic leukemia - PMC [pmc.ncbi.nlm.nih.gov]
- 4. biocompare.com [biocompare.com]
- 5. LNK/SH2B3 Loss Exacerbates the Development of Myeloproliferative Neoplasms in CBL-deficient Mice - PMC [pmc.ncbi.nlm.nih.gov]
- 6. sinobiological.com [sinobiological.com]
- 7. SH2B3 - Wikipedia [en.wikipedia.org]
- 8. scbt.com [scbt.com]
- 9. The Role of LNK (SH2B3) in the Regulation of JAK-STAT Signalling in Haematopoiesis - PMC [pmc.ncbi.nlm.nih.gov]
- 10. Tandem affinity purification protocol for isolation of protein complexes from Schizosaccharomyces pombe - PMC [pmc.ncbi.nlm.nih.gov]
- 11. Recombinant Protein Expression in E.coli - Profacgen [profacgen.com]
- 12. SH2B3 (LNK) mutations from Myeloproliferative Neoplasms patients have mild loss of function against wild type JAK2 and JAK2 V617F - PMC [pmc.ncbi.nlm.nih.gov]
- 13. atlasgeneticsoncology.org [atlasgeneticsoncology.org]
- 14. Structural and functional analysis of target recognition by the lymphocyte adaptor protein LNK - PMC [pmc.ncbi.nlm.nih.gov]
- 15. genscript.com [genscript.com]
- 16. abcam.com [abcam.com]
- 17. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
- 18. An Experimental Protocol for the Boyden Chamber Invasion Assay With Absorbance Readout - PMC [pmc.ncbi.nlm.nih.gov]
- 19. An Experimental Protocol for the Boyden Chamber Invasion Assay With Absorbance Readout [bio-protocol.org]
